Cas no 1214363-50-4 (Ethyl 5-bromo-3-chloropicolinate)

Ethyl 5-bromo-3-chloropicolinate is a versatile heterocyclic compound widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring both bromo and chloro substituents on the pyridine ring, enhances reactivity for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The ethyl ester group improves solubility in organic solvents, facilitating further functionalization. This compound exhibits high purity and stability under standard storage conditions, making it suitable for multi-step synthetic routes. Its selective reactivity enables precise modifications in medicinal chemistry applications, particularly in the development of kinase inhibitors and bioactive molecules. The presence of halogen atoms at the 3- and 5-positions allows regioselective transformations, offering synthetic flexibility for tailored molecular architectures.

Ethyl 5-bromo-3-chloropicolinate structure

1214363-50-4 structure

Product Name:Ethyl 5-bromo-3-chloropicolinate

CAS No:1214363-50-4

MF:C₈H₇BrClNO₂

MW:264.503680467606

CID:1029856

PubChem ID:46311457

Update Time:2025-07-02

Ethyl 5-bromo-3-chloropicolinate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-bromo-3-chloropicolinate
- 1-(5-Fluoropyridin-3-yl)ethanone hydrobromide
- ethyl 5-bromo-3-chloropyridine-2-carboxylate
- DB-108922
- GUOWFNPAPZZOEE-UHFFFAOYSA-N
- Ethyl5-bromo-3-chloropicolinate
- ethyl 5-bromo-3-chloro-pyridine-2-carboxylate
- 1214363-50-4
- SCHEMBL17362509
- DTXSID10673289
- Inchi： 1S/C8H7BrClNO2/c1-2-13-8(12)7-6(10)3-5(9)4-11-7/h3-4H,2H2,1H3
- InChI Key： GUOWFNPAPZZOEE-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(=O)OCC)C(=C1)Cl

Computed Properties

Exact Mass: 262.93487g/mol
Monoisotopic Mass: 262.93487g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 39.2Å²

Ethyl 5-bromo-3-chloropicolinate Pricemore >>

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